Cas no 338391-81-4 (2,3-dichloro-N-(4-chlorobenzyl)-4-(ethylsulfonyl)benzenecarboxamide)

• Product Name: 2,3-dichloro-N-(4-chlorobenzyl)-4-(ethylsulfonyl)benzenecarboxamide
• CAS No: 338391-81-4
• MF: C₁₆H₁₄Cl₃NO₃S
• MW: 406.711260318756
• CID: 5270408
• Update Time: 2025-10-30

2,3-dichloro-N-(4-chlorobenzyl)-4-(ethylsulfonyl)benzenecarboxamide Chemical and Physical Properties

Names and Identifiers

• 2,3-DICHLORO-N-(4-CHLOROBENZYL)-4-(ETHYLSULFONYL)BENZENECARBOXAMIDE
• 2,3-dichloro-N-[(4-chlorophenyl)methyl]-4-(ethanesulfonyl)benzamide
• Benzamide, 2,3-dichloro-N-[(4-chlorophenyl)methyl]-4-(ethylsulfonyl)-
• 2,3-dichloro-N-[(4-chlorophenyl)methyl]-4-ethylsulfonylbenzamide
• Oprea1_646675
• 2,3-dichloro-N-(4-chlorobenzyl)-4-(ethylsulfonyl)benzenecarboxamide

• Inchi： 1S/C16H14Cl3NO3S/c1-2-24(22,23)13-8-7-12(14(18)15(13)19)16(21)20-9-10-3-5-11(17)6-4-10/h3-8H,2,9H2,1H3,(H,20,21)
• InChI Key： PCWKATIFUZFPBC-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(NCC2C=CC(=CC=2)Cl)=O)C=CC=1S(CC)(=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 529
• XLogP3: 4.2
• Topological Polar Surface Area: 71.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2,3-dichloro-N-(4-chlorobenzyl)-4-(ethylsulfonyl)benzenecarboxamide

Comprehensive Analysis of 2,3-Dichloro-N-(4-chlorobenzyl)-4-(ethylsulfonyl)benzenecarboxamide (CAS No. 338391-81-4)

2,3-Dichloro-N-(4-chlorobenzyl)-4-(ethylsulfonyl)benzenecarboxamide (CAS No. 338391-81-4) is a specialized organic compound that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This sulfonyl-containing benzamide derivative exhibits unique structural properties, making it a subject of interest for scientists exploring novel bioactive molecules. The compound's molecular formula, C₁₆H₁₄Cl₃NO₃S, highlights its complexity and potential for diverse applications.

One of the most frequently searched questions regarding this compound is: "What are the applications of 2,3-dichloro-N-(4-chlorobenzyl)-4-(ethylsulfonyl)benzenecarboxamide?" Research indicates that this molecule has been studied for its potential role in crop protection and pest management. Its structural features, including the dichloro-substituted benzene ring and ethylsulfonyl group, contribute to its bioactivity against certain plant pathogens. However, it's crucial to note that all applications must comply with regional regulations and safety standards.

The synthesis of 338391-81-4 involves multi-step organic reactions, typically starting from appropriately substituted benzoic acid derivatives. Modern synthetic approaches emphasize green chemistry principles, aligning with current industry trends toward sustainable production methods. Analytical characterization of this compound typically employs advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography to confirm its purity and structural integrity.

From a structure-activity relationship (SAR) perspective, researchers have investigated how modifications to the chlorobenzyl moiety or sulfonyl group affect the compound's biological properties. These studies are particularly relevant to current pharmaceutical research focusing on targeted drug design and molecular optimization. The compound's lipophilicity and electronic distribution make it an interesting candidate for further derivatization studies.

Environmental considerations regarding chlorinated organic compounds like 2,3-dichloro-N-(4-chlorobenzyl)-4-(ethylsulfonyl)benzenecarboxamide have become increasingly important. Recent searches show growing interest in topics such as "biodegradation of chlorinated benzamides" and "environmental fate of sulfonyl-containing compounds." While this specific molecule shows promise in certain applications, researchers continue to evaluate its ecotoxicological profile and environmental persistence.

The compound's physicochemical properties, including its melting point, solubility characteristics, and stability under various conditions, are critical parameters for formulation scientists. These properties influence decisions about delivery systems and application methods in potential end-use scenarios. Current research trends emphasize the development of water-dispersible formulations and controlled-release systems for similar compounds.

In the context of intellectual property and commercial availability, CAS No. 338391-81-4 has been referenced in several patents and scientific publications. Researchers and industry professionals often search for information about "suppliers of 2,3-dichloro-N-(4-chlorobenzyl)-4-(ethylsulfonyl)benzenecarboxamide" and "synthetic protocols for 338391-81-4." It's essential to consult current literature and chemical databases for the most up-to-date information.

Quality control aspects for 2,3-dichloro-N-(4-chlorobenzyl)-4-(ethylsulfonyl)benzenecarboxamide production emphasize the importance of impurity profiling and analytical method validation. Modern analytical techniques can detect and quantify isomeric impurities and synthetic byproducts at parts-per-million levels. These quality considerations are particularly important for research applications where compound purity directly affects experimental outcomes.

From a regulatory perspective, any potential use of this compound must adhere to applicable chemical control laws and guidelines. While not classified as hazardous under standard protocols, proper handling procedures and safety precautions should always be followed when working with any chemical substance. Current good laboratory practices (GLP) and good manufacturing practices (GMP) provide appropriate frameworks for working with such specialized compounds.

Future research directions for CAS No. 338391-81-4 may explore its potential in new application areas or investigate structural analogs with improved properties. The growing interest in computational chemistry and molecular modeling approaches may provide additional insights into this compound's interactions with biological targets. As with any specialized chemical, continued research will further elucidate its full potential while ensuring responsible use.